N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-[1,1'-biphenyl]-4-carboxamide
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Description
N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C24H22N2O3 and its molecular weight is 386.451. The purity is usually 95%.
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Scientific Research Applications
Angiotensin II Receptor Antagonists
The discovery of nonpeptide angiotensin II receptor antagonists, such as those in the series of N-(biphenylylmethyl)imidazoles, demonstrates the significant antihypertensive effects these compounds can have when administered orally. These discoveries pave the way for the development of new treatments for hypertension, showcasing the compound's potential in cardiovascular disease management (Carini et al., 1991).
Antimicrobial Agents
Research into 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel antibacterial agents reveals the compound's efficacy against harmful bacteria such as Staphylococcus aureus and Bacillus subtilis. This highlights its potential use in combating bacterial infections and supports the ongoing exploration of such compounds for therapeutic applications (Palkar et al., 2017).
Cytotoxic Activity
Studies on carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones reveal potent cytotoxicity against cancer cell lines, including murine P388 leukemia and Lewis lung carcinoma. This suggests the compound's potential in oncology, particularly in developing new chemotherapeutic agents (Deady et al., 2005).
Anticancer Evaluation
The design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and their evaluation against cancer cell lines indicate promising anticancer activity. This underscores the significance of such compounds in the development of novel anticancer therapies (Ravinaik et al., 2021).
Diuretic Activity
The synthesis and in vivo diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives suggest these compounds' utility in managing conditions requiring diuresis. This adds another layer to the compound's potential therapeutic applications, particularly in treating diseases associated with fluid retention (Yar & Ansari, 2009).
Properties
IUPAC Name |
N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O3/c1-2-26-14-15-29-22-13-12-20(16-21(22)24(26)28)25-23(27)19-10-8-18(9-11-19)17-6-4-3-5-7-17/h3-13,16H,2,14-15H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDPNNBVPXWKYID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.